Cas no 170876-73-0 (tert-butyl N-(1S)-2-methyl-1-(2S)-oxiran-2-ylpropylcarbamate)

• Product Name: tert-butyl N-(1S)-2-methyl-1-(2S)-oxiran-2-ylpropylcarbamate
• CAS No: 170876-73-0
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD30269220
• CID: 5463837
• PubChem ID: 15248603
• Update Time: 2025-06-14

tert-butyl N-(1S)-2-methyl-1-(2S)-oxiran-2-ylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• Z1508687385
• tert-butyl N-[(1S)-2-methyl-1-[(2S)-oxiran-2-yl]propyl]carbamate
• [(S)-1-(Oxirane-2beta-yl)-2-methylpropyl]carbamic acid tert-butyl ester
• tert-butyl N-[(1S)-2-methyl-1-[(2S)-oxiran-2-yl]propyl]carbam ate
• D-erythro-Pentitol, 4,5-anhydro-1,2,3-trideoxy-3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-
• tert-butyl N-(1S)-2-methyl-1-(2S)-oxiran-2-ylpropylcarbamate

• MDL： MFCD30269220
• Inchi： 1S/C11H21NO3/c1-7(2)9(8-6-14-8)12-10(13)15-11(3,4)5/h7-9H,6H2,1-5H3,(H,12,13)/t8-,9+/m1/s1
• InChI Key： XEANBMDEHAYTRY-BDAKNGLRSA-N
• SMILES： O1C[C@@H]1[C@H](C(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 215.15214353 g/mol
• Monoisotopic Mass: 215.15214353 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.9
• Molecular Weight: 215.29

Experimental Properties

• Density: 1.034±0.06 g/cm3(Predicted)
• Melting Point: 64-68 °C
• Boiling Point: 300.1±15.0 °C(Predicted)
• pka: 12.15±0.46(Predicted)

Additional information on tert-butyl N-(1S)-2-methyl-1-(2S)-oxiran-2-ylpropylcarbamate

Recent Advances in the Study of tert-Butyl N-(1S)-2-methyl-1-(2S)-oxiran-2-ylpropylcarbamate (CAS: 170876-73-0)

The compound tert-butyl N-(1S)-2-methyl-1-(2S)-oxiran-2-ylpropylcarbamate (CAS: 170876-73-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This epoxide-containing carbamate derivative serves as a critical intermediate in the synthesis of various bioactive molecules, particularly those targeting proteases and other enzymes involved in disease pathways. Recent studies have focused on its role in the development of novel antiviral and anticancer agents, leveraging its unique stereochemistry and reactivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility as a key building block for irreversible inhibitors of SARS-CoV-2 main protease (Mpro). The (2S)-oxirane ring was shown to undergo nucleophilic opening by the catalytic cysteine residue, forming a covalent adduct that effectively blocks the protease's activity. This mechanism, combined with the tert-butyl carbamate's protective group properties, allows for improved pharmacokinetic profiles of the resulting drug candidates.

Structural optimization studies have revealed that the specific stereochemistry at both the 1S and 2S positions is crucial for biological activity. Molecular docking simulations indicate that the (1S,2S) configuration positions the oxirane ring in optimal orientation for interaction with target enzymes. This finding has important implications for the synthetic routes employed in producing this intermediate, with recent advances in asymmetric epoxidation and enzymatic resolution significantly improving yields and enantiomeric excess.

From a synthetic chemistry perspective, novel catalytic systems for the preparation of 170876-73-0 have been developed. A 2024 report in Organic Process Research & Development describes a continuous flow process that achieves 85% yield with >99% ee, representing a substantial improvement over traditional batch methods. This advancement addresses previous challenges in scaling up production while maintaining the compound's critical stereochemical integrity.

In drug discovery applications, researchers have utilized this intermediate in the development of cysteine protease inhibitors for treating parasitic diseases. The compound's ability to serve as a warhead in targeted covalent inhibitors has been particularly valuable in addressing drug resistance mechanisms. Recent preclinical studies have shown promising results against Trypanosoma cruzi, the causative agent of Chagas disease, with lead compounds demonstrating nanomolar potency.

The safety profile of 170876-73-0 has also been investigated in recent toxicological studies. While the compound shows good stability under physiological conditions, its reactivity requires careful handling in laboratory settings. Current research is exploring modified derivatives with improved selectivity to reduce potential off-target effects in therapeutic applications.

Looking forward, the versatility of this chiral epoxide building block continues to inspire new research directions. Its applications are expanding beyond traditional small molecule drugs into areas such as targeted protein degradation and activity-based probes for chemical biology studies. The compound's unique combination of stability and reactivity makes it particularly valuable for these emerging applications in pharmaceutical research.